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19-Norandrostenedione 19-Norandrostenedione 19-Norandrostenedione is a 3-oxo steroid.
19-Norandrostenedione refers to two steroid isomers that were once marketed as dietary supplements and mainly used by body builders. After 2005, 19-Norandrostenedione was regulated in the United States as a schedule III controlled substance, as well as banned from use in competitive sports by the World Anti-Doping Agency. In the body 19-norandrostenedione is rapidly metabolized into [nandrolone], also known as nortestosterone.
Brand Name: Vulcanchem
CAS No.: 734-32-7
VCID: VC21328282
InChI: InChI=1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h10,13-16H,2-9H2,1H3/t13?,14?,15?,16?,18-/m0/s1
SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34
Molecular Formula: C18H24O2
Molecular Weight: 272.4 g/mol

19-Norandrostenedione

CAS No.: 734-32-7

VCID: VC21328282

Molecular Formula: C18H24O2

Molecular Weight: 272.4 g/mol

* For research use only. Not for human or veterinary use.

19-Norandrostenedione - 734-32-7

Description

19-Norandrostenedione, also known as 19-norandrost-4-en-3,17-dione or estr-4-ene-3,17-dione, is a precursor to the anabolic-androgenic steroid (AAS) nandrolone (19-nortestosterone). It was once marketed as a dietary supplement, primarily used by bodybuilders, but is now classified as a Schedule III controlled substance in the United States and banned from use in competitive sports by the World Anti-Doping Agency .

Research Findings

  • Muscle Growth: In castrated rats, bolandione increased the weight of the levator ani muscle but did not affect prostate or seminal vesicle weights, indicating selective anabolic effects without strong androgenic activity .

  • Androgen Receptor Binding: 19-Norandrostenedione binds to androgen receptors but with a potency 10 times lower than dihydrotestosterone (DHT), a potent endogenous androgen .

Regulatory Status

19-Norandrostenedione is regulated as a Schedule III controlled substance in the United States and is prohibited in sports under the World Anti-Doping Code. Its use is strictly monitored due to its potential to enhance athletic performance and its conversion to nandrolone, a banned substance .

Regulatory StatusJurisdictionClassification
Controlled SubstanceUnited StatesSchedule III
Sports RegulationInternationalProhibited under WADA

Safety Data

  • Skin Irritation: Classified as a skin irritant (Category 2) .

  • Eye Irritation: Classified as an eye irritant (Category 2A) .
CAS No. 734-32-7
Product Name 19-Norandrostenedione
Molecular Formula C18H24O2
Molecular Weight 272.4 g/mol
IUPAC Name (13S)-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-dione
Standard InChI InChI=1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h10,13-16H,2-9H2,1H3/t13?,14?,15?,16?,18-/m0/s1
Standard InChIKey JRIZOGLBRPZBLQ-LVQHMEKZSA-N
Isomeric SMILES C[C@]12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34
SMILES CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34
Canonical SMILES CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34
Synonyms 19-nor-4-androstene-3,17-dione
19-nor-A-dione
19-norandrost-4-ene-3,17-dione
19-norandrostenedione
Reference Carlin, J., et al., Drug Metab. Dispos., 20, 148 (1982)
Hoffmann, R., et al., Clin. Exp. Dermatol., 27, 373 (2002)
Tarter, T., et al., Curr. Pharm. Des., 2, 775(2006)
PubChem Compound 10221133
Last Modified Aug 15 2023

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272.3810 g/mol